Cas no 791054-53-0 (2-Benzofurancarboxylicacid, 5-amino-7-methyl-, ethyl ester)

2-Benzofurancarboxylicacid, 5-amino-7-methyl-, ethyl ester structure
791054-53-0 structure
Product Name:2-Benzofurancarboxylicacid, 5-amino-7-methyl-, ethyl ester
CAS No:791054-53-0
MF:C12H13NO3
MW:219.236523389816
CID:555467
PubChem ID:45097636
Update Time:2025-04-19

2-Benzofurancarboxylicacid, 5-amino-7-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxylicacid, 5-amino-7-methyl-, ethyl ester
    • 2-Benzofurancarboxylicacid,5-amino-7-methyl-,ethylester(9CI)
    • 791054-53-0
    • ethyl 5-amino-7-methylbenzofuran-2-carboxylate
    • Inchi: 1S/C12H13NO3/c1-3-15-12(14)10-6-8-5-9(13)4-7(2)11(8)16-10/h4-6H,3,13H2,1-2H3
    • InChI Key: OWFQFJXEYHWMAN-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=CC2C=C(C=C(C)C1=2)N

Computed Properties

  • Exact Mass: 219.09
  • Monoisotopic Mass: 219.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5A^2
  • XLogP3: 2.6
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